Cas no 68683-72-7 (L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-)
![L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]- structure](https://www.kuujia.com/scimg/cas/68683-72-7x500.png)
68683-72-7 structure
Product name:L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-
L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-
- (2S)-2-[[(2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]-4-methylsulfanylbutanoic acid
- 68683-72-7
- DTXSID10797333
- N-(tert-Butoxycarbonyl)-L-valyl-L-methionine
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- Inchi: InChI=1S/C15H28N2O5S/c1-9(2)11(17-14(21)22-15(3,4)5)12(18)16-10(13(19)20)7-8-23-6/h9-11H,7-8H2,1-6H3,(H,16,18)(H,17,21)(H,19,20)/t10-,11-/m0/s1
- InChI Key: WTBGFWUPURGUPU-QWRGUYRKSA-N
- SMILES: CC(C)C(C(=O)NC(CCSC)C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 348.17204
- Monoisotopic Mass: 348.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 104.73
L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]- Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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